Cas no 1803583-16-5 (5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride)

• Product Name: 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride
• CAS No: 1803583-16-5
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 4616151
• PubChem ID: 75481713
• Update Time: 2025-06-13

5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(aminomethyl)pyridin-2-yl](dimethylamino)methanol hydrochloride
• 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride

• Inchi： 1S/C9H13N3O.ClH/c1-12(2)9(13)8-4-3-7(5-10)6-11-8;/h3-4,6H,5,10H2,1-2H3;1H
• InChI Key： ILSQQYKCRQOJRJ-UHFFFAOYSA-N
• SMILES： C(C1N=CC(CN)=CC=1)(=O)N(C)C.Cl

Additional information on 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride

Comprehensive Overview of 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride (CAS No. 1803583-16-5)

5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride (CAS No. 1803583-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a pyridine core substituted with an aminomethyl group and a dimethylcarboxamide moiety, culminating in a hydrochloride salt form. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride is driven by its potential applications in drug discovery and medicinal chemistry. Researchers are exploring its role as a building block for small-molecule drugs, especially those targeting neurodegenerative diseases and metabolic disorders. Its CAS No. 1803583-16-5 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in contemporary scientific inquiries.

One of the key reasons for the compound's popularity is its compatibility with modern high-throughput screening (HTS) methodologies. Laboratories worldwide utilize 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride to develop structure-activity relationship (SAR) models, which are critical for optimizing drug efficacy and safety. Additionally, its hydrochloride salt form enhances solubility, making it suitable for in vitro and in vivo studies.

In the context of user search trends, queries such as "5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride synthesis" and "CAS 1803583-16-5 applications" are increasingly common. These reflect the demand for practical insights into the compound's synthetic pathways and industrial uses. Moreover, the rise of AI-driven drug discovery has further amplified interest in this molecule, as computational tools predict its interactions with biological targets.

From a regulatory standpoint, 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride is classified as a research chemical, ensuring its accessibility for scientific purposes. Its non-hazardous nature under standard handling conditions aligns with global safety guidelines, making it a preferred choice for academic and industrial laboratories. This aspect is particularly relevant given the increasing focus on green chemistry and sustainable research practices.

The compound's spectroscopic properties, including NMR and mass spectrometry data, are well-documented, facilitating its identification and quality control. Researchers often cite its high purity and stability as advantages in synthetic workflows. Furthermore, its compatibility with automated synthesis platforms positions it as a candidate for scalable production in pharmaceutical manufacturing.

In summary, 5-(aminomethyl)-N,N-dimethylpyridine-2-carboxamide hydrochloride (CAS No. 1803583-16-5) represents a versatile and scientifically significant compound. Its applications span drug development, biochemical research, and material science, addressing some of the most pressing challenges in modern chemistry. As search trends and research priorities evolve, this molecule is poised to remain a focal point in innovative scientific endeavors.